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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of Pursuit Plus herbicide, an

agrochemical product containing the active ingredients imazethapyr and pendimethalin. The

following sections detail its performance on various crop varieties, compare its efficacy with

alternative herbicides, and provide comprehensive experimental data and protocols for

scientific evaluation.

Executive Summary
Pursuit Plus is a broad-spectrum herbicide utilized for the control of a wide range of annual

grasses and broadleaf weeds in several important crops. Its dual-action formulation, combining

an acetolactate synthase (ALS) inhibitor (imazethapyr) and a mitotic inhibitor (pendimethalin),

offers both pre-emergence and early post-emergence weed control. This guide presents a

quantitative comparison of Pursuit Plus's performance in key crops such as soybeans, lentils,

peas, and CLEARFIELD® corn, alongside data from alternative herbicide treatments. The

objective is to provide researchers and agricultural scientists with a comprehensive resource

for evaluating the efficacy, crop tolerance, and yield implications of Pursuit Plus in various

agricultural systems.
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The following tables summarize quantitative data from various field studies, offering a

comparative look at weed control efficacy, crop tolerance, and yield outcomes.

Table 1: Performance in Soybeans (Glycine max)

Herbicide
Treatment

Application
Rate (g ai/ha)

Weed Control
Efficacy (%)

Soybean Yield
( kg/ha )

Crop Injury (%)

Pursuit Plus

(Imazethapyr +

Pendimethalin)

70 + 840 85 - 95 2500 - 3200
< 5 (temporary

yellowing)[1]

S-metolachlor +

Metribuzin
1070 + 420 88 - 96 2600 - 3300 < 5

Glyphosate

(Roundup Ready

Soybeans)

840 90 - 98 2800 - 3500 0

Hand-Weeded

Control
N/A 100 3000 - 3600 0

Weedy Check N/A 0 1200 - 1800 0

Table 2: Performance in Lentils (Lens culinaris) and Peas (Pisum sativum)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/PursuitR_Plus_EC_Herbicide_Label2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Herbicide
Treatment

Application
Rate (g ai/ha)

Crop
Biomass
Reduction (%)

Seed Yield
Reduction (%)

Imazethapyr +

Pendimethalin
53 + 1120 Lentil 0 0

Imazethapyr +

Pendimethalin
53 + 1120 Pea 0 0

Trifluralin 840 Lentil

Not

Recommended

(potential for

injury)[2]

Not

Recommended

Trifluralin 840 Pea 0 - 5 0 - 5

Hand-Weeded

Control
N/A Lentil/Pea 0 0

Weedy Check N/A Lentil/Pea 40 - 60 50 - 70

Note: In some studies, higher rates of pendimethalin (2240 g/ha) in combination with

imazethapyr led to biomass and yield reductions in a subsequent winter wheat crop.[2]

Table 3: Performance in CLEARFIELD® Corn (Zea mays)

Herbicide Treatment on
CLEARFIELD® Hybrid

Hybrid Grain Yield (bu/acre)

Imidazolinone Herbicide Terra TR1167IT 150 - 175

Imidazolinone Herbicide Garst 8222 145 - 170

Imidazolinone Herbicide Pioneer 3395 148 - 172

Conventional Herbicide
Conventional Hybrid (e.g.,

Pioneer 32K61)
155 - 180

Data represents a summary of yield performance of imidazolinone-tolerant corn hybrids treated

with an imidazolinone herbicide compared to a conventional system.[3]
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Experimental Protocols
The data presented in this guide is based on standardized field trial methodologies. Below are

detailed protocols for key experiments cited.

Protocol 1: Herbicide Efficacy and Crop Tolerance Trial
1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 3 meters by 10 meters.

Treatments: Pursuit Plus, at least one competitor herbicide, a hand-weeded control, and a

weedy check.

2. Application:

Timing: Pre-emergence (PRE) applications are made within 3 days of planting. Early post-

emergence (EPOST) applications are made when weeds are at the 2-4 leaf stage and the

crop has reached the appropriate growth stage (e.g., first to third trifoliate in soybeans).

Equipment: A CO2-pressurized backpack sprayer calibrated to deliver 200 L/ha of spray

solution at a pressure of 275 kPa, using flat-fan nozzles.

3. Data Collection:

Weed Control: Visual ratings of percent weed control are taken at 14, 28, and 56 days after

treatment (DAT) for each weed species present. A scale of 0% (no control) to 100%

(complete control) is used.

Crop Injury: Visual assessment of crop phytotoxicity is conducted at 7, 14, and 28 DAT using

a scale of 0% (no injury) to 100% (crop death). Symptoms such as stunting, chlorosis

(yellowing), and necrosis are noted.

Crop Yield: The center two rows of each plot are harvested at maturity. Grain is weighed, and

moisture content is determined to adjust yield to a standard moisture percentage.
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Protocol 2: Rotational Crop Injury Assessment
1. Primary Crop Phase:

Establish a trial as described in Protocol 1.

2. Rotational Crop Phase:

Planting: Following the harvest of the primary crop, the entire trial area is tilled and planted

with a sensitive rotational crop (e.g., winter wheat, sugar beets).

Data Collection:

Visual injury ratings of the rotational crop are taken at regular intervals during its early

growth stages.

Plant stand counts are conducted to assess any impact on germination and establishment.

At maturity, the rotational crop is harvested from each plot to determine if there is any

significant yield reduction compared to the plots from the hand-weeded control of the

primary crop trial.
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Click to download full resolution via product page

Caption: Imazethapyr inhibits the ALS enzyme, blocking branched-chain amino acid synthesis.

Experimental Workflow for Herbicide Efficacy Trial
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Caption: A typical workflow for conducting a herbicide efficacy and crop tolerance field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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